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Introduction
Nickel(II) oxide (NiO) is a metal oxide of significant interest in materials science, catalysis, and

electronics. It is primarily known as a p-type wide-bandgap semiconductor and a model

antiferromagnetic material.[1][2] NiO typically crystallizes in the rock salt (halite) structure, with

octahedrally coordinated Ni²⁺ and O²⁻ ions.[3][4][5]

A key characteristic of nickel oxide is the variation in its stoichiometry, which leads to distinct

physical properties, most notably its color. Stoichiometrically correct NiO is green, whereas

non-stoichiometric NiO, which is cation-deficient, appears black.[3][5] This "black nickel oxide"

is the focus of this guide. While sometimes referred to as Ni₂O₃, this is not confirmed by X-ray

crystallography; it is more accurately described as non-stoichiometric NiO (Ni₁-ₓO).[3][6]

Understanding the precise crystal structure of black nickel oxide is critical for controlling its

electronic and magnetic properties for various applications.

This technical guide provides an in-depth overview of the crystal structure of black nickel oxide

and presents detailed experimental protocols for its comprehensive analysis, intended for

researchers and professionals in materials science and related fields.
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Crystallographic Data
Black nickel oxide, despite its non-stoichiometry, retains the fundamental face-centered cubic

(FCC) lattice of the rock salt structure.[2][7][8] In this arrangement, the nickel and oxygen

atoms form two interpenetrating FCC sublattices. Each ion is surrounded by six ions of the

opposite charge in an octahedral coordination geometry.[4] The non-stoichiometry arises from

vacancies on the Ni²⁺ lattice sites, which are compensated by the formation of Ni³⁺ ions to

maintain charge neutrality.

The fundamental crystallographic parameters for nickel oxide are summarized in the table

below. It is important to note that the lattice parameter and density can vary slightly depending

on the synthesis method and the degree of non-stoichiometry.[1][9]

Parameter Value Reference(s)

Crystal System Cubic [4][7][10]

Lattice Type Face-centered cubic (FCC) [8][11]

Space Group Fm-3m (No. 225) [4][11]

Lattice Parameter (a) 4.17 Å - 4.20 Å [1][4][9][11]

Formula Units (Z) 4 [10][11]

Unit Cell Volume ~72.87 Å³ [11]

Theoretical Density ~6.80 g/cm³ [2][10][11]

Atomic Positions
Ni (Wyckoff 4a): (0, 0, 0)O

(Wyckoff 4b): (0.5, 0.5, 0.5)
[4]

Coordination Geometry
Ni²⁺: Octahedral (CN=6)O²⁻:

Octahedral (CN=6)
[3][4][5]

Néel Temperature (Tₙ) ~523 K [5]

Experimental Protocols for Structural Analysis
A multi-technique approach is essential for a complete structural characterization of black

nickel oxide, encompassing its crystal lattice, morphology, composition, and magnetic ordering.
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Sample Preparation
The structural properties of NiO are highly dependent on the synthesis route. Common

methods include:

Thermal Decomposition: Pyrolysis of nickel salts like nickel(II) nitrate or carbonate at

temperatures above 400°C yields NiO powder.[3][5] The resulting powder is often light green

(stoichiometric), but non-stoichiometric black powders can be obtained by heating the metal

in an oxygen atmosphere.[3]

Sol-Gel Method: This low-temperature method involves creating a gel from nickel precursors

(e.g., nickel acetate) which is then dried and calcined to form nanocrystalline NiO powder.

[12]

Sputtering: For thin film applications, RF-reactive sputtering from a nickel target in an

oxygen-argon atmosphere is a common technique.[1][9]

X-ray Diffraction (XRD) Analysis
XRD is the primary technique for determining the phase, lattice parameters, and crystallite size

of NiO.[7]

Principle: XRD utilizes the elastic scattering of X-rays by the ordered atoms in a crystalline

lattice. Constructive interference occurs at specific angles (2θ) according to Bragg's Law (nλ

= 2d sinθ), producing a diffraction pattern that is a fingerprint of the crystal structure.

Detailed Protocol:

Sample Preparation: A fine powder of the black nickel oxide sample is uniformly packed

into a sample holder. For thin films, the film is mounted on the diffractometer stage.

Instrumentation: A powder X-ray diffractometer (e.g., Bruker D8 Advance, Panalytical

Empyrean) is used.[13][14]

Radiation Source: Monochromatic Cu Kα radiation (λ = 1.5406 Å) is typically employed.

[12][13]
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Scan Parameters: Data is collected over a 2θ range, typically from 20° to 80°, with a step

size of 0.02° and a sufficient dwell time per step to ensure good signal-to-noise ratio.[1]

[13]

Data Analysis:

Phase Identification: The experimental diffraction pattern is compared to standard

reference patterns from the JCPDS-ICDD database (e.g., JCPDS file no. 00-047-1049

or 78-0643) to confirm the cubic NiO phase.[7][15]

Lattice Parameter Calculation: Precise lattice parameters are determined from the peak

positions using Rietveld refinement analysis.

Crystallite Size Estimation: The average crystallite size (D) can be estimated from the

broadening of the diffraction peaks using the Debye-Scherrer equation: D = (Kλ) / (β

cosθ), where K is the Scherrer constant (~0.9), λ is the X-ray wavelength, and β is the

full width at half maximum (FWHM) of a diffraction peak.[7][8]

Electron Microscopy and Spectroscopy
Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX):

Principle: SEM provides high-magnification images of the sample's surface morphology,

revealing particle size and shape.[7] EDX analysis, performed concurrently, identifies the

elemental composition of the sample by detecting characteristic X-rays emitted from the

sample under electron beam bombardment.[7]

Protocol:

The NiO powder is mounted on an SEM stub using conductive carbon tape.

The sample is sputter-coated with a thin conductive layer (e.g., gold or carbon) if it is not

sufficiently conductive.

The sample is imaged in the SEM at various magnifications to observe its morphology.

EDX spectra are acquired from representative areas to determine the Ni:O atomic ratio,

which is crucial for quantifying the non-stoichiometry in black nickel oxide.
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Transmission Electron Microscopy (TEM):

Principle: TEM offers much higher resolution imaging than SEM, allowing for the

visualization of the crystal lattice itself. Selected Area Electron Diffraction (SAED) provides

diffraction patterns from nanoscale regions, confirming the crystal structure and

orientation.

Protocol:

A small amount of NiO nanopowder is dispersed in a solvent (e.g., ethanol) and

sonicated.

A drop of the dispersion is placed onto a carbon-coated TEM grid and allowed to dry.

The grid is analyzed in a TEM at an accelerating voltage (e.g., 200 kV).

High-resolution images are taken to observe lattice fringes, and SAED patterns are

recorded. The indexed SAED pattern should correspond to the FCC structure of NiO.

Neutron Diffraction
Principle: While XRD is sensitive to the electron cloud, neutrons are scattered by atomic

nuclei and also interact with unpaired electron spins. This makes neutron diffraction the

definitive technique for determining magnetic structures. For NiO, it is essential for

characterizing its antiferromagnetic ordering below the Néel temperature (523 K).[5]

Protocol:

A powder sample of black nickel oxide is loaded into a sample can (e.g., vanadium).

The experiment is conducted at a neutron source (e.g., a nuclear reactor).

A full diffraction pattern is collected at a temperature above the Néel temperature (e.g.,

550 K) to determine the nuclear structure.

The sample is then cooled to a temperature well below the Néel temperature (e.g., 10 K),

and another diffraction pattern is collected.
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The low-temperature pattern will contain additional magnetic Bragg peaks. The positions

and intensities of these peaks are used to solve the antiferromagnetic structure of NiO,

confirming the antiparallel alignment of magnetic moments on the Ni sublattice.[5]

Integrated Analysis Workflow
A comprehensive analysis of black nickel oxide requires an integrated workflow where the

results from different techniques are combined to build a complete structural model. The logical

progression of this workflow is illustrated below.

1. Synthesis & Preparation

2. Primary Structural Analysis 3. Morphological & Compositional Analysis 4. Advanced (Magnetic) Structure

5. Final Model

Sample Synthesis
(e.g., Thermal Decomposition, Sol-Gel)

Powder X-Ray Diffraction (XRD) SEM / EDX TEM / SAED Neutron Diffraction

Phase ID
Lattice Parameters

Crystallite Size

Comprehensive Structural Model
(Crystallographic, Morphological, Magnetic)

Particle Morphology
Elemental Ratio (Ni:O)

Nanostructure
Lattice Fringes

Local Crystallinity
Antiferromagnetic Spin Order

Click to download full resolution via product page

Caption: Integrated workflow for the complete structural characterization of black nickel oxide.
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Conclusion
The structural analysis of black nickel oxide reveals a material that maintains the fundamental

rock salt cubic crystal structure of its stoichiometric counterpart but is defined by cation

vacancies. A thorough characterization is not possible with a single technique. A combination of

X-ray diffraction for primary crystallographic information, electron microscopy (SEM/TEM) with

spectroscopy (EDX) for morphological and compositional analysis, and neutron diffraction for

elucidating its critical antiferromagnetic structure is required. The detailed protocols and

integrated workflow presented in this guide provide a robust framework for researchers to

achieve a comprehensive understanding of this important functional material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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